N-(4-{[4-(piperidin-1-ylsulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-(4-piperidin-1-ylsulfonylpiperazin-1-yl)sulfonylphenyl]acetamide
• InChI: InChI=1S/C17H26N4O5S2/c1-15(22)18-16-5-7-17(8-6-16)27(23,24)19-11-13-21(14-12-19)28(25,26)20-9-3-2-4-10-20/h5-8H,2-4,9-14H2,1H3,(H,18,22)
• InChI Key: RHKVCOICJCIUHE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)N3CCCCC3
• Molecular Formula: C17H26N4O5S2
• Molecular Weight: 430.5 g/mol

Description

N-(4-{[4-(piperidin-1-ylsulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide, commonly known as PSB-603, is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is a key regulator of insulin signaling and has been implicated in the development of insulin resistance and type 2 diabetes. PSB-603 has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of diabetes and other metabolic disorders.

Mechanism of Action

PSB-603 inhibits N-(4-{[4-(piperidin-1-ylsulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide activity by binding to the catalytic site of the enzyme, thereby preventing the dephosphorylation of insulin receptor substrates (IRS) and enhancing insulin signaling. This leads to increased glucose uptake and glycogen synthesis in insulin-sensitive tissues such as muscle and liver.
Biochemical and Physiological Effects:
PSB-603 has been shown to improve glucose tolerance, insulin sensitivity, and lipid metabolism in preclinical models of diabetes and metabolic disorders. In addition, PSB-603 has anti-inflammatory effects and improves endothelial function. PSB-603 has also been shown to have a positive effect on body weight and adiposity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using PSB-603 in lab experiments is its specificity for N-(4-{[4-(piperidin-1-ylsulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide, which allows for targeted inhibition of this enzyme without affecting other phosphatases. However, PSB-603 has limited solubility in aqueous solutions, which can make it difficult to use in certain assays. In addition, PSB-603 has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

Future research on PSB-603 could focus on optimizing its pharmacokinetic and pharmacodynamic properties to improve its efficacy and safety in humans. In addition, PSB-603 could be tested in clinical trials to determine its potential as a therapeutic agent for the treatment of diabetes and other metabolic disorders. Other potential future directions for PSB-603 research could include investigating its effects on other signaling pathways and its potential as a tool for studying the role of N-(4-{[4-(piperidin-1-ylsulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide in various physiological processes.

Synthesis Methods

PSB-603 can be synthesized using a multi-step synthetic route involving the coupling of piperazine and piperidine with a sulfonyl chloride intermediate. The final product is obtained through a condensation reaction between the sulfonyl chloride intermediate and an amine derivative of phenylacetic acid.

Scientific Research Applications

PSB-603 has been extensively studied in preclinical models of diabetes and metabolic disorders. In vitro studies have shown that PSB-603 inhibits N-(4-{[4-(piperidin-1-ylsulfonyl)piperazin-1-yl]sulfonyl}phenyl)acetamide activity and enhances insulin signaling in adipocytes and hepatocytes. In vivo studies in animal models have demonstrated that PSB-603 improves glucose tolerance, insulin sensitivity, and lipid metabolism. PSB-603 has also been shown to have anti-inflammatory effects and to improve endothelial function.